Chlorzoxazone-13C,15N,d2
Description
CAS Number: 95-25-0 (unlabeled)
Scientific Research Applications
Chlorzoxazone as a Probe for Cytochrome P450 Enzymes
Inhibition of Cytochrome P450 2E1 : Chlorzoxazone is used as a probe to study the inhibition of cytochrome P450 2E1, an enzyme involved in drug metabolism. For instance, Gebhardt et al. (1997) investigated the inhibition of chlorzoxazone hydroxylation by chlormethiazole in humans, finding that chlormethiazole is an efficient inhibitor of chlorzoxazone metabolism and thus of cytochrome P450 2E1 activity (Gebhardt et al., 1997).
CYP2E1 and CYP3A Phenotyping : Chlorzoxazone is used in studies to phenotype CYP2E1 and CYP3A enzymes. Hohmann et al. (2019) demonstrated the use of chlorzoxazone for simultaneous phenotyping of these enzymes using oral microdoses (Hohmann et al., 2019).
Metabolic Pathways and Drug Interactions
Metabolism by Cytochromes P450 2E1 and 1A1 : Carrière et al. (1993) explored the metabolism of chlorzoxazone, highlighting the involvement of both cytochromes P450 2E1 and 1A1 in its metabolism (Carrière et al., 1993).
Pharmacokinetic Studies : Research by Liu et al. (2003) on the effects of chlorzoxazone on ion currents in GH3 lactotrophs provides insight into its mechanism of action on neurons and neuroendocrine cells (Liu et al., 2003).
Novel Formulations and Applications
Improved Solubility and Reduced Toxicity : Tang et al. (2015) investigated the complexation of chlorzoxazone with β-cyclodextrin and hydroxypropyl-β-cyclodextrin to improve its water solubility and reduce toxicity (Tang et al., 2015).
Electrochemical Sensing Applications : Meti et al. (2021) developed a nanostructured Au-graphene modified electrode for the electrosensing of chlorzoxazone, showcasing its application in biomedical and environmental fields (Meti et al., 2021).
properties
Molecular Formula |
C613CH2D2Cl15NO2 |
|---|---|
Molecular Weight |
173.56 |
Origin of Product |
United States |
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